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Compound of Interest

Compound Name: 18:1 Ethylene Glycol

Cat. No.: B140455 Get Quote

Proper Disposal Procedures for Ethylene Glycol
This guide provides essential safety and logistical information for the proper disposal of

Ethylene Glycol (CAS Number: 107-21-1), a common laboratory chemical. It is intended for

researchers, scientists, and drug development professionals. Ethylene glycol is a colorless,

odorless, viscous liquid that is harmful if swallowed and can cause organ damage with

repeated exposure.[1] Proper disposal is critical to protect human health and the environment.

[1]

Immediate Safety and Handling
Before handling ethylene glycol, it is crucial to be aware of its hazards. The primary route of

acute toxicity is ingestion, which can lead to severe kidney damage.[1] Skin and eye contact

may cause irritation.[1]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.[1]

Eye Protection: Safety glasses or goggles are required.

Lab Coat: A standard lab coat should be worn.

Step-by-Step Disposal Protocol
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1. Waste Characterization: The first step is to determine if the ethylene glycol waste is

hazardous.

Identification: Confirm the waste is ethylene glycol. Unknown wastes must be treated as

hazardous.

Contamination Assessment: Determine if the ethylene glycol is mixed with other substances.

Used ethylene glycol, particularly from automotive or industrial systems, can be

contaminated with heavy metals (like lead, cadmium, and chromium) or other chemicals,

which may classify it as a hazardous waste under the Resource Conservation and Recovery

Act (RCRA). Pure, unused ethylene glycol is not considered a hazardous waste by the EPA

until a decision is made to dispose of it.

Laboratory Analysis: If contamination is suspected, laboratory analysis such as the Toxicity

Characteristic Leaching Procedure (TCLP) may be necessary to determine if it meets the

criteria for hazardous waste.

2. Waste Collection and Storage:

Containers: Collect waste ethylene glycol in durable, leak-proof containers made of

compatible material (e.g., high-density polyethylene) with a secure lid. Do not use containers

that previously held food or beverages.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the

name and address of the business, and the accumulation start date.

Segregation: Do not mix ethylene glycol waste with other types of waste, such as used oil or

solvents, as this can complicate disposal and may be prohibited.

Storage Location: Store the waste container in a designated, cool, dry, and well-ventilated

area, such as a satellite accumulation area (SAA) or a central hazardous waste storage

area. Keep the container tightly closed when not in use.

3. Disposal Options:

Recycling: Recycling is the preferred method for managing used antifreeze. It reduces

disposal costs and environmental impact. Many companies specialize in recycling ethylene
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glycol.

Licensed Hazardous Waste Disposal: If recycling is not an option, the waste must be

disposed of through a licensed hazardous waste disposal contractor. These facilities are

equipped to handle and dispose of the chemical in an environmentally responsible manner.

Never pour ethylene glycol down the drain, into sewers, or onto the ground. This is illegal

and can lead to contamination of groundwater and surface water.

4. Spill Management:

Small Spills: In case of a small spill, alert personnel in the area and wear appropriate PPE.

Contain the spill with an absorbent material like sand or vermiculite. Collect the absorbed

material into a labeled container for hazardous waste disposal and clean the area with soap

and water.

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department or emergency response team immediately.

5. Record Keeping: Maintain a log of the amount of waste ethylene glycol generated and the

dates of disposal.

Quantitative Data Summary
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Parameter Value Notes

Hazardous Waste

Classification (California)
≥ 33% ethylene glycol

Waste containing this

concentration is considered

hazardous in California.

Workplace Exposure Limit

(NIOSH REL)
50 ppm (ceiling limit)

Recommended exposure limit

in the workplace.

Workplace Exposure Limit

(ACGIH TLV)
39 ppm (as an aerosol)

Threshold limit value for

workplace exposure.

Typical Disposal Cost (Clean

Antifreeze)
$2.00 - $4.00 per gallon

For recyclable,

uncontaminated antifreeze.

Typical Disposal Cost

(Contaminated Antifreeze)
$4.00 - $7.00 per gallon

For antifreeze contaminated

with other substances.

Maximum Container Size

(Some Collection Centers)
5 gallons

Some retail and hazardous

waste facilities have limits on

the amount they will accept per

visit.

Experimental Protocols
Waste Characterization Protocol:

Objective: To determine if the waste ethylene glycol is hazardous according to RCRA

regulations.

Methodology:

Contaminant Identification: Review the process that generated the waste to identify

potential contaminants (e.g., heavy metals from cooling systems).

Toxicity Characteristic Leaching Procedure (TCLP): If heavy metal contamination is

suspected, a sample of the waste should be sent to a certified laboratory for TCLP

analysis. This test simulates landfill conditions to determine if hazardous constituents

could leach into the groundwater.
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pH Testing: If the waste has been mixed with acids or bases, test the pH. A pH of ≤ 2 or ≥

12.5 is characteristic of hazardous waste.

Analysis: Compare the analytical results to the regulatory limits defined by the EPA in 40

CFR Part 261.24. If any contaminant concentration exceeds the regulatory level, the waste

must be managed as hazardous waste.

Disposal Workflow
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Preparation & Characterization

Collection & Storage

Disposal Path

Documentation
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Recycling an Option?

Arrange for Pick-up by
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Yes

Contact Licensed Hazardous
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No

Record Disposal Details:
- Date

- Volume
- Contractor

End of Process
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Caption: Workflow for the proper disposal of ethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hwhenvironmental.com [hwhenvironmental.com]

To cite this document: BenchChem. [18:1 Ethylene Glycol proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140455#18-1-ethylene-glycol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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